Cas no 58634-79-0 (Maltododecaose)
Maltododecaose Chemical and Physical Properties
Names and Identifiers
-
- Maltododecaose
- D-Glucose, [O-α-D-glucopyranosyl-(1→4)]11-
-
- Inchi: 1S/C72H122O61/c73-1-13-25(85)26(86)39(99)62(112-13)124-51-15(3-75)114-64(41(101)28(51)88)126-53-17(5-77)116-66(43(103)30(53)90)128-55-19(7-79)118-68(45(105)32(55)92)130-57-21(9-81)120-70(47(107)34(57)94)132-59-23(11-83)122-72(49(109)36(59)96)133-60-24(12-84)121-71(48(108)37(60)97)131-58-22(10-82)119-69(46(106)35(58)95)129-56-20(8-80)117-67(44(104)33(56)93)127-54-18(6-78)115-65(42(102)31(54)91)125-52-16(4-76)113-63(40(100)29(52)89)123-50-14(2-74)111-61(110)38(98)27(50)87/h13-110H,1-12H2/t13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26+,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61+,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-/m1/s1
- InChI Key: GVLLXJWXCIPCSR-MDGCXCLMSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O)O)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 38
- Hydrogen Bond Acceptor Count: 61
- Heavy Atom Count: 133
- Rotatable Bond Count: 34
- Complexity: 3460
- XLogP3: -26.2
- Topological Polar Surface Area: 981
Experimental Properties
- Density: 1.90±0.1 g/cm3(Predicted)
Maltododecaose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M159035-10mg |
Maltododecaose |
58634-79-0 | 10mg |
$17421.00 | 2023-05-18 | ||
| TRC | M159035-25mg |
Maltododecaose |
58634-79-0 | 25mg |
$ 23000.00 | 2023-09-07 |
Maltododecaose Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on Maltododecaose
Exploring Maltododecaose (CAS No. 58634-79-0): Properties, Applications, and Market Insights
Maltododecaose (CAS No. 58634-79-0) is a specialized oligosaccharide composed of twelve glucose units linked by α(1→4) glycosidic bonds. As a member of the maltooligosaccharide family, it bridges the gap between maltose and starch, offering unique functional properties. This compound has garnered significant attention in recent years due to its potential in functional food formulations, prebiotic supplements, and biomedical research. The growing consumer demand for gut-health ingredients and sustainable sweeteners has further propelled research into Maltododecaose and its derivatives.
From a chemical perspective, Maltododecaose exhibits remarkable water solubility and thermal stability, making it suitable for various industrial applications. Its molecular weight (approximately 1981.7 g/mol) and degree of polymerization (DP12) contribute to its distinctive physicochemical properties. Recent studies published in journals like Carbohydrate Polymers highlight its potential as a slow-release carbohydrate and dietary fiber alternative. These characteristics align perfectly with current market trends favoring low-glycemic index ingredients and digestive health promoters.
The production of Maltododecaose typically involves enzymatic hydrolysis of starch using specialized amylase enzymes, followed by precise purification steps. Advanced techniques like size-exclusion chromatography and membrane filtration ensure high purity grades suitable for pharmaceutical applications. Manufacturers are increasingly adopting green chemistry principles in production, responding to the global push for sustainable biomaterials. This aligns with frequent search queries about eco-friendly carbohydrate production and plant-derived functional ingredients.
In the food industry, Maltododecaose serves multiple functions as a texture modifier, humectant, and flavor enhancer. Its moderate sweetness (about 30-40% of sucrose) and low cariogenicity make it attractive for sugar-reduced formulations – a hot topic in nutrition circles. Food scientists particularly value its ability to form stable complexes with other ingredients, improving product shelf-life. These properties answer common consumer questions about natural sugar alternatives and clean-label ingredients.
The biomedical applications of Maltododecaose are equally compelling. Research indicates potential benefits in gut microbiota modulation, with specific stimulation of Bifidobacterium growth. This positions it as a promising candidate for next-generation prebiotics – a trending topic in microbiome research. Additionally, its non-digestible nature in the upper gastrointestinal tract makes it valuable for colon-targeted delivery systems, addressing frequent searches about targeted nutrient delivery technologies.
From a commercial standpoint, the global market for specialty carbohydrates like Maltododecaose is projected to grow at 6.8% CAGR through 2030, according to recent industry reports. This growth is driven by increasing demand in functional foods and dietary supplements sectors. Asia-Pacific currently leads in production capacity, with Europe showing the fastest adoption in medical nutrition applications. These market dynamics respond to frequent queries about emerging nutraceutical ingredients and region-specific market trends.
Quality control of Maltododecaose involves rigorous testing for degree of polymerization, molecular weight distribution, and purity levels. Advanced analytical techniques like HPAEC-PAD (High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection) have become industry standards. These quality parameters are crucial for formulators searching for consistent carbohydrate ingredients and GMP-certified materials.
Future research directions for Maltododecaose include exploring its immunomodulatory effects and potential in metabolic syndrome management – areas generating substantial scientific interest. The compound's structure-activity relationships are also under investigation to optimize its functional properties. These research avenues address common questions about carbohydrate bioactivity and nutrient-health connections, making them valuable additions to this technical profile.
For formulation scientists, working with Maltododecaose requires understanding its hygroscopic nature and solution viscosity characteristics. Proper storage conditions (typically below 25°C with <40% humidity) maintain stability. These practical considerations respond to frequent technical queries about carbohydrate handling and ingredient storage best practices in industrial settings.
In conclusion, Maltododecaose (CAS No. 58634-79-0) represents a versatile oligosaccharide with growing importance across multiple industries. Its unique combination of physicochemical properties, nutritional benefits, and technological functionalities positions it as a valuable ingredient in our evolving health-conscious marketplace. As research continues to uncover new applications, this compound will likely play an increasingly significant role in functional food development and nutritional therapeutics.
58634-79-0 (Maltododecaose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)